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Compound of Interest

Compound Name: Prisma VLC Dycal

Cat. No.: B1167875 Get Quote

Technical Support Center: Prisma VLC Dycal
Restorations
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the factors affecting the long-term stability of

Prisma VLC Dycal restorations. Here you will find troubleshooting guides and frequently asked

questions to address specific issues that may be encountered during experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Prisma VLC Dycal and what are its primary applications in a research setting?

Prisma VLC Dycal is a one-component, visible light-cured calcium hydroxide base/liner.[1][2]

In a research context, it is primarily used for direct and indirect pulp capping experiments and

as a protective liner under various dental restorative materials to evaluate their effects on the

dental pulp.[1][3] Its composition includes urethane dimethacrylate resin, polymerizable

dimethacrylate resins, barium sulfate, and calcium hydroxide.[4]

Q2: What are the key advantages of Prisma VLC Dycal over traditional calcium hydroxide

liners?

Prisma VLC Dycal offers several advantages over conventional two-paste calcium hydroxide

systems, including:
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Command Set: It sets upon light curing, providing control over the working time.[5][6][7]

Superior Physical Properties: It exhibits higher compressive strength and lower solubility

compared to traditional calcium hydroxide liners.[5][6][7][8]

Low Water Solubility: This property makes it less vulnerable to oral fluids and degradation

over time.[2][9]

Acid Resistance: It is minimally affected by phosphoric acid etchants used in bonding

procedures.[2]

Compatibility: It does not inhibit the polymerization of acrylic and composite restorative

materials.[2]

Q3: What is the expected long-term clinical success rate of Prisma VLC Dycal?

A clinical study on young permanent teeth demonstrated a 91% success rate for Prisma VLC
Dycal when used as a liner after 24 months.[10] Long-term success is dependent on proper

application technique and the overall integrity of the final restoration.

Q4: Does Prisma VLC Dycal have antibacterial properties?

Studies have shown that the antibacterial effect of resin-modified calcium hydroxide liners like

Prisma VLC Dycal is limited compared to traditional, chemically cured calcium hydroxide

pastes.[6] The resin component may hinder the release of hydroxyl ions, which are responsible

for the antibacterial and therapeutic effects.[9]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.dovepress.com/calcium-hydroxide-liners-a-literature-review-peer-reviewed-fulltext-article-CCIDE
https://pmc.ncbi.nlm.nih.gov/articles/PMC5516779/
https://www.dovepress.com/article/download/33733
https://www.dovepress.com/calcium-hydroxide-liners-a-literature-review-peer-reviewed-fulltext-article-CCIDE
https://pmc.ncbi.nlm.nih.gov/articles/PMC5516779/
https://www.dovepress.com/article/download/33733
https://pmc.ncbi.nlm.nih.gov/articles/PMC8956379/
https://www.dentsplysirona.com/en-us/shop/product-page.html/R-BP-1000170006/prisma-vlc-dycal-visible-light-cure-base-liner-composition.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10740215/
https://www.dentsplysirona.com/en-us/shop/product-page.html/R-BP-1000170006/prisma-vlc-dycal-visible-light-cure-base-liner-composition.html
https://www.dentsplysirona.com/en-us/shop/product-page.html/R-BP-1000170006/prisma-vlc-dycal-visible-light-cure-base-liner-composition.html
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2050871/
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5516779/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10740215/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause(s) Recommended Solution(s)

Failure of the final restoration

(e.g., dislodgement, fracture)

1. Inadequate liner thickness:

The liner may be too thick,

compromising the support of

the overlying restoration. 2.

Liner dissolution: Microleakage

at the restoration margin can

lead to the gradual dissolution

of the liner, creating a void. 3.

Poor bond strength: The liner

may not be adequately bonded

to the dentin or the overlying

restorative material.

1. Apply Prisma VLC Dycal in a

thin layer (≤0.5 mm) only to the

deepest areas of the cavity

preparation.[5][6] 2. Ensure a

well-sealed final restoration to

prevent microleakage.

Consider placing a layer of

resin-modified glass ionomer

(RMGI) over the Prisma VLC

Dycal to act as a barrier.[8] 3.

Follow proper bonding

protocols for the final

restorative material. Ensure

the liner surface is clean and

dry before applying the

bonding agent.

Post-operative sensitivity

1. Incomplete polymerization:

Insufficient light curing can

leave unreacted monomers

that may irritate the pulp. 2.

Microleakage: Gaps at the

restoration margin can allow

oral fluids and bacteria to

penetrate, leading to

sensitivity.

1. Ensure the curing light is

functioning correctly and the

light guide is clean.[11] Cure

for the manufacturer's

recommended time. 2. Verify

the integrity of the final

restoration's marginal seal.

Discoloration of the restoration

Liner visibility: If the liner is

placed too close to the enamel

margin or is too thick, its

opacity may show through the

final restoration.

Apply the liner only to the deep

dentin areas, keeping it away

from the cavosurface margins.

"Disappearing Dycal"

Syndrome

High solubility: Traditional

calcium hydroxide liners are

known for their high solubility

in oral fluids, leading to their

Prisma VLC Dycal has

significantly lower water

solubility than conventional

calcium hydroxide
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gradual disappearance under

a restoration.

preparations, making this less

of a concern.[2] However,

ensuring a hermetic seal of the

final restoration is still crucial to

prevent any dissolution.[6]

Data Presentation
Table 1: Physical Properties of Prisma VLC Dycal Compared to Other Liner Materials

Property Prisma VLC Dycal Traditional Ca(OH)₂
Resin-Modified
Glass Ionomer
(RMGI)

Compressive Strength Higher Lower[5][6] Higher

Solubility in Water Very Low[2] High[6] Low

Solubility in Acid Minimal[2] High Low

Setting Mechanism Light Cure[1] Chemical Cure Chemical/Light Cure

Adhesion to Dentin Micromechanical None Chemical

Table 2: Summary of 24-Month Clinical Trial of VLC-Dycal as a Liner[10]

Procedure Number of Teeth Success Rate

Indirect Pulp Cap (IPC) Not specified 85%

Direct Pulp Cap (DPC) Not specified 70%

Complete Caries Removal

(CCR)
Not specified 100%

Overall 54 91%

Experimental Protocols
Shear Bond Strength Testing
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This protocol outlines the methodology to determine the shear bond strength of a restorative

material to Prisma VLC Dycal.

Specimen Preparation:

Prepare standardized dentin surfaces from extracted human or bovine teeth.

Apply Prisma VLC Dycal to the dentin surface in a controlled thickness (e.g., 0.5 mm)

and light cure according to the manufacturer's instructions.

Place a cylindrical mold (e.g., 2 mm diameter, 2 mm height) onto the cured liner surface.

Fill the mold with the restorative material in increments and light cure each increment.

Storage:

Store the bonded specimens in distilled water at 37°C for 24 hours to simulate oral

conditions.[12]

Testing:

Mount the specimens in a universal testing machine.

Apply a shear force to the base of the restorative cylinder at a constant crosshead speed

(e.g., 0.5 mm/min or 1 mm/min) until failure occurs.[12][13]

Record the force at which the bond fails in Newtons (N).

Calculation:

Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (N)

by the bonded surface area (mm²).

Failure Mode Analysis:

Examine the debonded surfaces under a stereomicroscope or scanning electron

microscope to determine the mode of failure (adhesive, cohesive in the liner, cohesive in

the restorative material, or mixed).
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Microleakage Testing (Dye Penetration Method)
This protocol describes a common method for assessing the sealing ability of a restoration

placed over Prisma VLC Dycal.

Specimen Preparation:

Prepare standardized cavities in extracted human teeth.

Apply Prisma VLC Dycal as a liner to the prepared cavities and light cure.

Place the final restoration over the liner according to the manufacturer's instructions.

Thermocycling:

Subject the restored teeth to thermocycling (e.g., 100-500 cycles) in water baths of varying

temperatures (e.g., 5°C and 55°C) to simulate temperature changes in the oral cavity.[14]

[15][16]

Sealing and Dye Immersion:

Seal the root apices with a material like wax or composite.

Coat the entire tooth surface with two layers of nail varnish, leaving a 1-2 mm window

around the restoration margins.[14][15][16]

Immerse the teeth in a dye solution (e.g., 0.5% basic fuchsin or 2% methylene blue) for 24

hours.[14][15][16]

Sectioning and Evaluation:

Rinse the teeth and section them longitudinally through the center of the restoration.

Examine the sections under a stereomicroscope at a specified magnification (e.g., 20x or

40x).[15][16]

Score the extent of dye penetration along the tooth-restoration interface using a

standardized scoring system (e.g., 0 = no penetration, 1 = penetration up to one-third of
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the cavity depth, etc.).[14]

Visualizations
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Caption: Workflow for Shear Bond Strength Testing.
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Caption: Key Factors Influencing Restoration Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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